Cas no 101670-68-2 (3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide)

3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide structure
101670-68-2 structure
Product Name:3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide
CAS No:101670-68-2
MF:C17H16N4O4
MW:340.333343505859
CID:154400
PubChem ID:58713
Update Time:2025-04-19

3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide
    • N'-benzyl-5-methyl-N'-(5-methyl-1,2-oxazole-3-carbonyl)-1,2-oxazole-3-carbohydrazide
    • 1-(Benzyl)-1.2-bis< 5-methyl-3-isoxazolylcarbonyl> -hydrazin
    • 1-Benzyl-1,2-bis(5-methyl-3-isoxazolylcarbonyl)hydrazine
    • 3-Isoxazolecarboxylic acid, 5-methyl-, 2-benzyl-2-(5-methyl-3-isoxazolylcarbonyl)hydrazide
    • AC1L1PLP
    • BRN 0846249
    • LS-86610
    • N-benzyl-5-methyl-N'-[(5-methyl-1,2-oxazol-3-yl)carbonyl]-1,2-oxazole-3-carbohydrazide
    • N-benzyl-N,N'-bis-(5-methyl-isoxazole-3-carbonyl)-hydrazine
    • DTXSID20144112
    • 101670-68-2
    • Inchi: 1S/C17H16N4O4/c1-11-8-14(19-24-11)16(22)18-21(10-13-6-4-3-5-7-13)17(23)15-9-12(2)25-20-15/h3-9H,10H2,1-2H3,(H,18,22)
    • InChI Key: FVTKCSCDMPLVTQ-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C(N(CC2C=CC=CC=2)NC(C2C=C(C)ON=2)=O)=O)=N1

Computed Properties

  • Exact Mass: 340.11728
  • Monoisotopic Mass: 340.11715500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 101.47
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.